Cas no 333962-91-7 (2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile)

• Product Name: 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile
• CAS No: 333962-91-7
• MF: C₁₇H₁₂N₆OS
• MW: 348.38178062439
• CID: 1464967
• PubChem ID: 329826038
• Update Time: 2025-08-05

2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile,2-amino-4-(4-hydroxyphenyl)-6-[(1H-imidazol-2-ylmethyl)thio]-
• LUF 5834
• 2-Amino-4-(4-hydroxyphenyl)-6-(1H-imidazol-2-ylmethylsulfanyl)pyridine-3,5-dicarbonitrile
• 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile
• 2-Amino-4-(4-hydroxy-phenyl)-6-(1H-imidazol-2-ylmethylsulfanyl)-pyridine-3,5-dicarbonitrile
• 2-Amino-4-(4-hydroxyphenyl)-6-[(1H-imidazol-2-ylmethyl)thio]-3,5-pyridinecarbonitrile
• 3,5-Pyridinedicarbonitrile, 2-amino-4-(4-hydroxyphenyl)-6-[(1H-imidazol-2-ylmethyl)thio]-
• AKOS024458246
• CHEMBL122622
• LUF-5834
• 2-Amino-4-(4-hydroxyphenyl)-6-[(1H-imidazol-2-ylmethyl)thio]-3,5-pyridinedicarbonitrile
• DTXSID501125072
• C15602
• 333962-91-7
• CS-0025071
• BDBM50150074
• A1H1S
• GLXC-04628
• HY-103170
• LUF5834
• 2-Amino-4-(4-hydroxyphenyl)- 6-(1H-imidazol-2-ylmethylsulfanyl)pyridine-3,5-dicarbonitrile
• SCHEMBL13914330

• Inchi： 1S/C17H12N6OS/c18-7-12-15(10-1-3-11(24)4-2-10)13(8-19)17(23-16(12)20)25-9-14-21-5-6-22-14/h1-6,24H,9H2,(H2,20,23)(H,21,22)
• InChI Key： OFHKDLYFKPBXER-UHFFFAOYSA-N
• SMILES： S(CC1=NC=CN1)C1C(C#N)=C(C(C#N)=C(N)N=1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 348.07933020g/mol
• Monoisotopic Mass: 348.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Solubility: Soluble to 100 mM in DMSO

2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile

Introduction to 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile (CAS No. 333962-91-7)

2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique molecular architecture and potential biological activities. This compound, identified by the CAS number 333962-91-7, belongs to a class of heterocyclic derivatives that incorporate multiple functional groups, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of this compound features a pyridine core substituted with amino, hydroxylphenyl, and nitrile groups, further functionalized with a thioether linkage to an imidazole moiety. This arrangement creates a rich chemical environment that may contribute to various interactions with biological targets. The presence of multiple electron-withdrawing and electron-donating groups enhances its potential as a pharmacophore, enabling diverse pharmacological effects.

In recent years, there has been growing interest in designing molecules that combine multiple pharmacological properties to achieve synergistic effects or improved therapeutic outcomes. The structural features of 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile make it an attractive scaffold for such applications. For instance, the combination of an imidazole ring with a pyridine core has been shown to enhance binding affinity to certain enzymes and receptors, while the hydroxylphenyl group may contribute to solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, cancer, and neurodegenerative diseases. Current research in medicinal chemistry has highlighted the importance of targeting specific enzymes and receptors involved in these pathologies. The unique structure of 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile suggests that it may interact with key proteins such as kinases, phosphodiesterases, or ion channels, thereby influencing disease-related signaling cascades.

Recent studies have demonstrated that pyridine derivatives can exhibit potent inhibitory effects on various enzymes implicated in disease progression. For example, modifications at the 3-position of the pyridine ring have been shown to enhance binding affinity to tyrosine kinases, which are often overexpressed in cancer cells. Similarly, the presence of nitrile groups has been associated with improved bioavailability and metabolic stability, making these compounds more suitable for clinical applications.

The thioether linkage connecting the imidazole ring to the pyridine core is particularly noteworthy, as it introduces a flexible region that may allow for conformational adjustments optimizing binding interactions. This feature is critical in drug design, where precise alignment with biological targets is essential for efficacy. Additionally, the hydroxylphenyl group at the 4-position may contribute to hydrogen bonding interactions with polar residues in protein active sites, further enhancing binding affinity.

From a synthetic chemistry perspective, 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile represents an excellent example of how multi-step organic synthesis can be employed to create complex molecular architectures with tailored biological properties. The synthesis involves key transformations such as nucleophilic substitution reactions at the pyridine nitrogen atoms and cross-coupling reactions between aryl halides and organometallic reagents. These methodologies are well-established in pharmaceutical research and provide a robust framework for further derivatization.

In conclusion, 2-(((1H-Imidazol-2-yl)methyl)thio)-6-amino-4-(4-hydroxyphenyl)pyridine-3,5-dicarbonitrile (CAS No. 333962-91-7) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological pathways and mechanisms underlying human health and disease, this compound will undoubtedly play an important role in advancing our understanding of medicinal chemistry and drug discovery.